6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one

• IUPAC Name: 2-methylsulfanyl-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H10N4OS3/c1-5-12-13-9(17-5)16-4-6-3-7(14)11-8(10-6)15-2/h3H,4H2,1-2H3,(H,10,11,14)
• InChI Key: DOLOYVNIZHNEIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC(=O)NC(=N2)SC
• Molecular Formula: C9H10N4OS3
• Molecular Weight: 286.4 g/mol

Description

The compound “6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one” is a derivative of 5-Methyl-1,3,4-thiadiazol-2-ol. It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings.

Scientific Research Applications

Anticancer Activity

. . .

Antimicrobial Activity

. This suggests that our compound could potentially be used in the development of new antimicrobial agents.

Antifungal Activity

. This indicates another potential application of our compound in the treatment of fungal infections.

Antimycobacterial Activity

. This suggests that our compound could potentially be used in the development of new drugs for the treatment of mycobacterial infections.

Analgesic and Anti-inflammatory Activity

. This suggests that our compound could potentially be used in the development of new analgesic and anti-inflammatory drugs.

Antipsychotic and Antidepressant Activity

. This indicates another potential application of our compound in the treatment of psychiatric disorders.

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole moiety have been reported to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial effects .

Mode of Action

It is known that the 1,3,4-thiadiazole moiety is a key structural feature in many bioactive compounds . The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability .

Biochemical Pathways

Compounds containing a 1,3,4-thiadiazole moiety have been reported to interact with various biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The presence of the 1,3,4-thiadiazole moiety and the =n-c-s- moiety in the compound’s structure may contribute to its pharmacokinetic properties, including its bioavailability .

Result of Action

Compounds with a 1,3,4-thiadiazole moiety have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The stability and activity of compounds with a 1,3,4-thiadiazole moiety may be influenced by various environmental factors .